Cas no 37172-52-4 ((1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid)

(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid structure
37172-52-4 structure
Product Name:(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid
CAS No:37172-52-4
MF:C12H20O3
MW:212.285404205322
CID:1481643
PubChem ID:3084653
Update Time:2025-04-21

(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid
    • (1R,2S)-2-hexyl-3-oxocyclopentane-1-carboxylic acid
    • Cyclopentanecarboxylic acid, 2-hexyl-3-oxo-
    • 37172-52-4
    • Inchi: 1S/C12H20O3/c1-2-3-4-5-6-9-10(12(14)15)7-8-11(9)13/h9-10H,2-8H2,1H3,(H,14,15)/t9-,10+/m0/s1
    • InChI Key: DJAOIPLLYKPHJI-VHSXEESVSA-N
    • SMILES: O=C1CC[C@@H](C(=O)O)[C@@H]1CCCCCC

Computed Properties

  • Exact Mass: 212.1413
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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